N-(2-ethylphenyl)-2-(thiophen-2-yl)quinoline-4-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-2-thiophen-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C22H18N2OS/c1-2-15-8-3-5-10-18(15)24-22(25)17-14-20(21-12-7-13-26-21)23-19-11-6-4-9-16(17)19/h3-14H,2H2,1H3,(H,24,25)
• InChI Key: FGESFAACJRQYMF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CS4
• Molecular Formula: C22H18N2OS
• Molecular Weight: 358.5 g/mol

Description

N-(2-ethylphenyl)-2-(thiophen-2-yl)quinoline-4-carboxamide, also known as ETQ, is a small molecule that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. ETQ belongs to the class of quinoline carboxamides, which have been found to exhibit a wide range of biological activities, including antitumor, antifungal, and antibacterial properties.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Aleksandrov et al. (2020) detailed the synthesis of 2-(thiophen-2-yl)[1,3]thiazolo[4,5-f]quinoline through the condensation of quinolin-5-amine with thiophene-2-carbonyl chloride, followed by various electrophilic substitution reactions to produce derivatives with potential applications in chemical research and development (Aleksandrov, Zablotskii, & El’chaninov, 2020).

Applications in Medicinal Chemistry and Imaging

• Yang et al. (2017) synthesized N-(2-(bis(pyridin-2-ylmethyl)amino)ethyl)quinoline-2-carboxamides, exploring their potential for forming coordinate bonds with metal ions, which could be used for targeted delivery of therapeutic agents to biological sites, such as tumors (Yang et al., 2017).

• Matarrese et al. (2001) investigated quinoline-2-carboxamide derivatives labeled with carbon-11 as potential radioligands for visualizing peripheral benzodiazepine receptors with PET, highlighting the compound's relevance in noninvasive assessment techniques in neurology and oncology (Matarrese et al., 2001).

Optical and Electronic Properties

• Bogza et al. (2018) studied the synthesis and optical properties of 2-functionally substituted thieno[3,2-c]quinolines, demonstrating their potential as fluorescent materials for applications in dye-sensitized solar cells, organic light-emitting diodes (OLEDs), and as invisible ink dyes due to their moderate to high fluorescence quantum yields (Bogza et al., 2018).

Structural Analysis and Ligand Design

• A study by Polo-Cuadrado et al. (2021) on N-(4-acetylphenyl)quinoline-3-carboxamide provided detailed structural analysis through crystallography and DFT studies, offering insights into the molecule's 3D-structure, intermolecular interactions, and its potential application in designing new ligands for pharmaceutical research (Polo-Cuadrado et al., 2021).